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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9

Cat. No.: B15556901 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,3-Dimethylpyridine-d9 (2,3-Lutidine-d9). Due to the limited availability of specific

experimental data for the deuterated compound, this document also includes the physical

properties of its non-deuterated analog, 2,3-Dimethylpyridine, which serve as a close

approximation. Furthermore, this guide outlines standard experimental protocols for

determining key physical properties and presents a relevant synthetic workflow.

Compound Identification and Properties
2,3-Dimethylpyridine-d9 is an isotopically labeled form of 2,3-Dimethylpyridine, a common

reagent and intermediate in organic synthesis. Its deuteration makes it a valuable tool in

research, particularly in mechanistic studies, metabolic tracking, and as an internal standard in

mass spectrometry-based analyses.

Quantitative Data for 2,3-Dimethylpyridine-d9
The following table summarizes the key identification and physical data for 2,3-
Dimethylpyridine-d9.
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Property Value Citation(s)

Molecular Formula C₇D₉N [1]

Molecular Weight 116.21 g/mol [1][2]

CAS Number 350818-65-4 [1][2]

Synonyms
2,3-Lutidine-d9, 5,6-Di(methyl-

d3)pyridine-2,3,4-d3
[1]

Isotopic Enrichment ≥98 atom % D [2][3]

Appearance Neat [1]

Storage Conditions Room Temperature [2]

Stability
Stable under recommended

storage conditions
[2]

Quantitative Data for 2,3-Dimethylpyridine (Non-
Deuterated Analog)
The physical properties of the non-deuterated analog, 2,3-Dimethylpyridine (2,3-Lutidine), are

presented below as a reference and reliable estimate for the deuterated compound.
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Property Value Citation(s)

Molecular Formula C₇H₉N [4][5][6]

Molecular Weight 107.15 g/mol [4][7]

CAS Number 583-61-9 [4][6][7]

Appearance
Clear, colorless to slightly

yellow liquid
[5][7][8]

Density 0.945 g/mL at 25 °C [4][5][9]

Boiling Point 162-163 °C at 760 mmHg [4][5][9]

Melting Point -15 °C [4][9]

Flash Point 50 °C (122 °F) - closed cup [4][8]

Refractive Index (n₂₀/D) 1.508 [4][5]

pKa 6.57 at 25 °C [5]

Solubility

Poorly soluble in water; soluble

in organic solvents like

dichloromethane, ethyl

acetate, and DMSO.

[5][10]

Standard Experimental Protocols
While specific experimental reports for determining the physical properties of 2,3-
Dimethylpyridine-d9 are not readily available, the following sections describe standard, widely

accepted laboratory methodologies for these measurements.

Melting Point Determination (Capillary Method)
The melting point, or in this case, the freezing point, is determined by observing the

temperature at which the substance transitions between solid and liquid phases.

Apparatus: Mel-Temp apparatus or Thiele tube, thermometer, glass capillary tubes (sealed at

one end).
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Procedure:

A small amount of the liquid sample is introduced into a glass capillary tube, which is then

flash-frozen.

The capillary tube is placed in a melting point apparatus, attached to a thermometer.

The apparatus is heated slowly, typically at a rate of 1-2 °C per minute, to ensure thermal

equilibrium.

The temperature at which the first drop of liquid forms is recorded as the beginning of the

melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

For a pure substance, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination (Micro Method)
This method is suitable for determining the boiling point of small liquid samples.

Apparatus: Thiele tube or small test tube, thermometer, capillary tube (sealed at one end),

heating oil (e.g., mineral oil), heat source.

Procedure:

A few milliliters of the liquid are placed into a small test tube.

A capillary tube, sealed at one end, is placed into the test tube with its open end

submerged in the liquid.

The test tube is attached to a thermometer and immersed in a Thiele tube containing

heating oil.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will escape, forming a stream of bubbles.
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Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tip.

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point. This is the temperature where the vapor pressure of

the liquid equals the atmospheric pressure.

Density Determination (Gravimetric Method)
The density is determined by measuring the mass of a known volume of the liquid.

Apparatus: Pycnometer (a glass flask with a precise, known volume) or a graduated cylinder,

and an analytical balance.

Procedure:

The mass of the clean, dry pycnometer or graduated cylinder is accurately measured

using an analytical balance.

The container is filled with the liquid to its calibrated volume mark. Care is taken to avoid

air bubbles.

The mass of the liquid-filled container is measured.

The mass of the liquid is calculated by subtracting the mass of the empty container from

the mass of the filled container.

The density is calculated using the formula: Density = Mass / Volume.

The temperature at which the measurement is made must be recorded, as density is

temperature-dependent.

Relevant Experimental Workflow
2,3-Dimethylpyridine is a precursor to 2,3-Dimethyl-4-nitropyridine-N-oxide, a critical

intermediate in the synthesis of proton pump inhibitors like lansoprazole. The following diagram
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illustrates the workflow for the nitration of 2,3-Dimethylpyridine-N-oxide, a key step in this

synthetic pathway.

Figure 1. Synthetic Workflow for 2,3-Dimethyl-4-nitropyridine-N-oxide

Starting Materials

Reaction Process

Workup & Isolation

Final Product

2,3-Dimethylpyridine-N-oxide

1. Mix Starting Material
Mix 2,3-Dimethylpyridine-N-oxide with concentrated H₂SO₄.

Reactant

Concentrated Sulfuric Acid (H₂SO₄)

Solvent

Potassium Nitrate (KNO₃)

2. Nitration (Addition)
Slowly add a solution of KNO₃ in H₂SO₄.
Maintain temperature at -10°C to 20°C.

Nitrating Agent

3. Reaction (Heating)
Heat the mixture to 80°C - 120°C for 0.5-2 hours.

4. Quenching
Cool to room temperature and add water.

5. Extraction
Extract the aqueous mixture with Dichloromethane (CH₂Cl₂).

6. Isolation
Concentrate the organic phase to yield the final product.

2,3-Dimethyl-4-nitropyridine-N-oxide
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Click to download full resolution via product page

Synthetic workflow for a key derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.ucalgary.ca [chem.ucalgary.ca]

2. quora.com [quora.com]

3. youtube.com [youtube.com]

4. SSERC | Melting point determination [sserc.org.uk]

5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

6. mt.com [mt.com]

7. vijaynazare.weebly.com [vijaynazare.weebly.com]

8. study.com [study.com]

9. Synthesis method of 2,3-dimethyl-4-nitropyridine-N-oxide - Eureka | Patsnap
[eureka.patsnap.com]

10. prepchem.com [prepchem.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 2,3-
Dimethylpyridine-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556901#2-3-dimethylpyridine-d9-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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